N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-(cyclohexen-1-yl)ethyl]-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• InChI: InChI=1S/C21H31N3O4S2/c25-20(22-13-11-17-7-2-1-3-8-17)21(26)23-14-12-18-9-4-5-15-24(18)30(27,28)19-10-6-16-29-19/h6-7,10,16,18H,1-5,8-9,11-15H2,(H,22,25)(H,23,26)
• InChI Key: RMDKBOIZYKKIIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C21H31N3O4S2
• Molecular Weight: 453.6 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H31N3O4S2 and its molecular weight is 453.62. The purity is usually 95%.
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Scientific Research Applications

Enamine Chemistry and Reduction Reactions

Compounds with cyclohexane rings, such as those studied by Carlsson and Lawesson (1982), have been explored for their potential in synthesizing α,β-unsaturated aldehydes through enamine chemistry. This work demonstrates the versatility of cyclohexanone derivatives in organic synthesis, potentially applicable to the synthesis of structurally complex molecules including pharmaceuticals (Carlsson & Lawesson, 1982).

Conformational Analysis for Antagonist Design

The study of thioperamide analogs, including N-cyclohexyl-4-methylpiperidine-1-carbothioamide, by Plazzi et al. (1997), offers insights into the conformational flexibility important for designing H3-receptor antagonists. This research highlights the significance of structural analysis in the development of new antagonists using thioperamide as a template (Plazzi et al., 1997).

Anti-Breast Cancer Activity

Compounds bearing thiophene and sulfone moieties, similar to the target compound, have shown promising anti-breast cancer activity. Al-Said et al. (2011) synthesized novel derivatives with these functional groups, demonstrating significant in-vitro anticancer activity against human breast cancer cell lines. Such research underscores the potential of structurally complex molecules for therapeutic applications (Al-Said et al., 2011).

Molecular Structure and Hydrogen Bonding

Studies on molecules with piperidine and cyclohexane rings, such as those by Jothivel and Kabilan (2013), reveal how molecular structure and hydrogen bonding play crucial roles in the solid-state organization of chemical compounds. This research provides a foundation for understanding how these interactions can be leveraged in the design of new materials or pharmaceuticals (Jothivel & Kabilan, 2013).